Cas no 4858-30-4 (1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-)
4858-30-4 structure
Product Name:1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
CAS No:4858-30-4
MF:C12H22N2S3
MW:290.511478900909
CID:334136
PubChem ID:3635873
Update Time:2025-04-19
1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
- 5-decylsulfanyl-3H-1,3,4-thiadiazole-2-thione
- SCHEMBL18530868
- 4858-30-4
- NSC 12591
- DTXSID30394525
- NSC-12591
- NSC12591
-
- Inchi: 1S/C12H22N2S3/c1-2-3-4-5-6-7-8-9-10-16-12-14-13-11(15)17-12/h2-10H2,1H3,(H,13,15)
- InChI Key: STUOKTRFEREHEI-UHFFFAOYSA-N
- SMILES: S(C1=NNC(=S)S1)CCCCCCCCCC
Computed Properties
- Exact Mass: 290.09476
- Monoisotopic Mass: 290.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 379.3°Cat760mmHg
- Flash Point: 183.2°C
- Refractive Index: 1.607
- PSA: 24.39
- LogP: 5.43350
1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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